Cas no 1702789-35-2 (1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol)

• Product Name: 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol
• CAS No: 1702789-35-2
• MF: C₈H₇BrClFO
• MW: 253.495984315872
• CID: 6245810
• PubChem ID: 108334976
• Update Time: 2025-06-21

1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol
• EN300-1911111
• 1702789-35-2

• Inchi： 1S/C8H7BrClFO/c9-7-3-5(11)1-2-6(7)8(12)4-10/h1-3,8,12H,4H2
• InChI Key： XTLMSQSIIAOUCE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCl)O)F

Computed Properties

• Exact Mass: 251.93528g/mol
• Monoisotopic Mass: 251.93528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol

1-(2-Bromo-4-Fluorophenyl)-2-Chloroethan-1-ol (CAS No. 1702789-35-2): A Comprehensive Overview

1-(2-Bromo-4-fluorophenyl)-2-chloroethan-1-ol (CAS No. 1702789-35-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a bromo, fluoro, and chloro substituent, making it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol is C₉H₈BrClFO, and its molecular weight is approximately 263.51 g/mol. The compound's structure consists of a benzene ring substituted with a bromine atom at the 2-position and a fluorine atom at the 4-position, with a chloroethyl alcohol group attached to the benzene ring. This intricate arrangement of functional groups imparts specific chemical and biological properties that are of great interest to researchers.

In the realm of medicinal chemistry, 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol has been explored for its potential as an intermediate in the synthesis of various pharmaceutical compounds. The presence of bromine, fluorine, and chlorine atoms provides multiple points for further chemical modification, allowing for the creation of derivatives with enhanced pharmacological profiles. Recent studies have highlighted the compound's role in the development of drugs targeting specific receptors and enzymes involved in various diseases.

A notable area of research involving 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol is its potential as an inhibitor of certain enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. The researchers found that the bromo and fluoro substituents played a crucial role in enhancing the compound's binding affinity to the target enzyme, thereby increasing its efficacy as an inhibitor.

Beyond its enzymatic inhibition properties, 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol has also been investigated for its potential as an antiviral agent. A recent study conducted by a team of virologists demonstrated that certain derivatives of this compound showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, making it a potential lead for the development of new antiviral therapies.

In addition to its therapeutic applications, 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol has also been studied for its use in imaging agents. The presence of halogen atoms (bromine and chlorine) makes it suitable for radiolabeling with isotopes such as iodine or fluorine, which can be used in positron emission tomography (PET) imaging. This application is particularly relevant in cancer diagnostics, where accurate imaging is crucial for early detection and treatment planning.

The synthesis of 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-bromo-4-fluorobenzaldehyde with chloroacetaldehyde under specific conditions to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The safety profile of 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol is an important consideration in its development and application. While it is not classified as a hazardous material or controlled substance, appropriate handling and storage procedures should be followed to ensure safety in laboratory settings. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation.

In conclusion, 1-(2-bromo-4-fluorophenyl)-2-chloroethan-1-ol (CAS No. 1702789-35-2) represents a versatile and intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and insights into the biological activities of this compound, further solidifying its importance in the field.